Cas no 26410-42-4 (Butylmercaptooxo stannane;Butyltin mercaptide)

Butylmercaptooxo stannane, also known as butyltin mercaptide, is an organotin compound primarily used as a stabilizer in PVC formulations. Its key advantages include excellent thermal stability and compatibility with polymer matrices, effectively preventing degradation during processing and extending product lifespan. The compound’s mercapto groups enhance its ability to scavenge free radicals and inhibit dehydrochlorination, making it particularly effective in rigid and flexible PVC applications. Additionally, it exhibits low volatility and minimal impact on transparency, ensuring consistent performance in high-temperature processing. Its controlled reactivity allows for precise stabilization without compromising mechanical properties, making it a reliable choice for industrial PVC stabilization.
Butylmercaptooxo stannane;Butyltin mercaptide structure
26410-42-4 structure
Product Name:Butylmercaptooxo stannane;Butyltin mercaptide
CAS No:26410-42-4
MF:C4H10OSSn
MW:224.896599292755
CID:52926
PubChem ID:6335873
Update Time:2025-06-12

Butylmercaptooxo stannane;Butyltin mercaptide Chemical and Physical Properties

Names and Identifiers

    • Butylmercaptooxo-stannane
    • Butyl(mercapto)oxotin(IV)
    • Butylmercaptooxo stannane
    • Butylmercaptooxo-sta
    • BUTYLTHIOSTANNOICACID
    • Butylthiostannonsure
    • Butyltin mercaptide
    • Butylthiostannonicacid
    • 26410-42-4
    • Butylthiostannonic acid
    • NS00050848
    • Butylmercaptooxo stannane;Butyltin mercaptide
    • Butylthiostannonsaeure
    • Butylthiostannonsaeure [German]
    • Stannane, butylmercaptooxo-
    • EINECS 247-678-6
    • DTXSID90885348
    • XG7P2FP9J7
    • Butylmercaptooxostannane
    • UNII-XG7P2FP9J7
    • DTXSID30422817
    • 102622-67-3
    • Inchi: 1S/C4H9.O.H2S.Sn/c1-3-4-2;;;/h1,3-4H2,2H3;;1H2;/p-1
    • InChI Key: ITCMHBYYABJZIN-UHFFFAOYSA-M
    • SMILES: [Sn](CCCC)=O.[SH-] |^1:0|

Computed Properties

  • Exact Mass: 225.94700
  • Monoisotopic Mass: 225.947432
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 40.7
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.1

Experimental Properties

  • Color/Form: 淡黄色透明油性 液体
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 55.87000
  • LogP: 1.63500

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B909560-1kg
Butylmercaptooxo-stannane
26410-42-4 98%
1kg
¥765.00 2022-09-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B909560-5kg
Butylmercaptooxo-stannane
26410-42-4 98%
5kg
¥2,520.00 2022-09-29

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(CAS:26410-42-4)Butylmercaptooxo-stannane
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Quantity:200kg
Purity:99.9%
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Additional information on Butylmercaptooxo stannane;Butyltin mercaptide

Properties and Applications of Butylmercaptooxo stannane (CAS No. 26410-42-4) and Butyltin mercaptide

Butylmercaptooxo stannane, with the chemical formula CAS No. 26410-42-4, is a specialized organotin compound that has garnered significant attention in the field of organometallic chemistry and material science. This compound, also known as Butyltin mercaptide, belongs to the class of mercaptide esters and exhibits unique chemical properties that make it valuable in various industrial and research applications. The presence of both a thiolate (-SR) and an ester (-OR) moiety in its structure imparts distinct reactivity, making it a versatile intermediate in synthetic chemistry.

The structural configuration of Butylmercaptooxo stannane features a tin center coordinated to a butyl group and a thiolate oxygen, which contributes to its stability and reactivity. This arrangement allows for participation in various organic transformations, including cross-coupling reactions, polymerization processes, and catalytic applications. The compound’s ability to act as a ligand in coordination chemistry has been explored in recent studies, particularly in the development of novel catalysts for organic synthesis.

Recent advancements in the field have highlighted the role of organotin compounds like Butylmercaptooxo stannane in the synthesis of advanced materials. For instance, researchers have utilized this compound as a precursor in the preparation of conductive polymers and nanocomposites. The thiolate group’s ability to form strong interactions with transition metals has been leveraged to develop efficient catalysts for polymerization reactions, leading to the creation of high-performance materials with applications in electronics and energy storage.

In addition to its material science applications, Butyltin mercaptide has been investigated for its potential in pharmaceutical research. The compound’s reactivity with biological molecules has been studied as part of efforts to develop new drug candidates. Specifically, its ability to form stable complexes with metal ions has been explored in the context of metallodrug design, where it may serve as a scaffold for targeting specific biological pathways. These studies underscore the compound’s significance as a building block in medicinal chemistry.

The synthesis of Butylmercaptooxo stannane typically involves the reaction of butyltin halides with organosulfur compounds under controlled conditions. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it more feasible to produce this compound on an industrial scale. Recent research has also focused on developing greener synthetic routes, minimizing the use of hazardous reagents and solvents while maintaining high yields and purity.

The safety profile of Butyltin mercaptide is another critical aspect that has been extensively studied. While organotin compounds are known for their reactivity, efforts have been made to optimize their handling protocols to ensure safe laboratory practices. Studies have examined the environmental impact of these compounds and have proposed strategies for their responsible disposal. These measures are essential for mitigating potential risks associated with their use while maintaining their utility in scientific research.

Industrial applications of Butylmercaptooxo stannane extend beyond material science and pharmaceuticals. It has found use in agrochemical formulations, where it serves as an intermediate in the production of specialty chemicals that enhance crop protection agents. The compound’s ability to undergo selective reactions makes it valuable in fine chemical synthesis, enabling the production of complex molecules with high precision.

Future research directions for Butyltin mercaptide are likely to focus on expanding its utility in sustainable chemistry. Innovations such as biodegradable organotin derivatives and eco-friendly catalytic systems could open new avenues for its application. Collaborative efforts between academia and industry are expected to drive these developments, ensuring that Butylmercaptooxo stannane remains at the forefront of chemical innovation.

In conclusion, Butylmercaptooxo stannane (CAS No. 26410-42-4) and its counterpart Butyltin mercaptide represent significant advancements in organometallic chemistry. Their unique properties make them indispensable tools in synthetic chemistry, material science, pharmaceutical research, and industrial applications. As research continues to uncover new possibilities for these compounds, their role in shaping future technologies will undoubtedly grow.

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(CAS:26410-42-4)Butylmercaptooxo-stannane
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Purity:99.9%
Quantity:200kg
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